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Compound of Interest

Compound Name: 5-Hexynenitrile

Cat. No.: B081637 Get Quote

An In-depth Technical Guide to 5-Hexynenitrile: Synonyms and Alternative Names

For researchers, scientists, and professionals in drug development, the precise identification of

chemical compounds is paramount. This guide provides a comprehensive overview of the

synonyms, alternative names, and chemical identifiers for 5-Hexynenitrile.

Chemical Identity of 5-Hexynenitrile
5-Hexynenitrile is a bifunctional organic molecule containing both a terminal alkyne and a

nitrile functional group. This unique structure makes it a valuable building block in organic

synthesis, particularly for the construction of nitrogen-containing heterocyclic compounds and

other complex molecular architectures.

Synonyms and Identifiers
The following table summarizes the various names and identifiers associated with 5-
Hexynenitrile, facilitating its unambiguous identification in literature, patents, and chemical

databases.[1][2]
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Category Identifier Source(s)

IUPAC Name hex-5-ynenitrile PubChem[1]

Common Synonyms 5-Cyano-1-pentyne Sigma-Aldrich, Cheméo[2]

5-cyanopent-1-yne Cheméo[2]

CAS Number 14918-21-9 Sigma-Aldrich, PubChem[1]

Molecular Formula C₆H₇N PubChem[1]

Linear Formula HC≡C(CH₂)₃CN Sigma-Aldrich

SMILES C#CCCCC#N PubChem[1]

InChI
1S/C6H7N/c1-2-3-4-5-6-

7/h1H,3-5H2
PubChem[1]

InChI Key
JZYKFLLRVPPISG-

UHFFFAOYSA-N
PubChem[1]

PubChem CID 139852 PubChem[1]

MDL Number MFCD00001978 Sigma-Aldrich

EC Number 604-677-9 PubChem[1]

Beilstein/REAXYS No. 1735926 Sigma-Aldrich

DSSTox Substance ID DTXSID10164187 PubChem[1]

Logical Relationship of Identifiers
The various identifiers for 5-Hexynenitrile are interconnected, providing a hierarchical and

cross-referenced system for its identification. The following diagram illustrates this relationship.
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Interconnectivity of 5-Hexynenitrile Identifiers
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Caption: Relationship between different identifiers for 5-Hexynenitrile.

This guide is intended for informational purposes for a technical audience. For detailed

experimental protocols and safety information, please refer to the relevant literature and safety

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b081637?utm_src=pdf-body-img
https://www.benchchem.com/product/b081637?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


data sheets.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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